Cas no 129138-54-1 (2(3H)-Benzofuranone,5,7-dibromo-6-methoxy-3-(1-methylethylidene)-)

• Product Name: 2(3H)-Benzofuranone,5,7-dibromo-6-methoxy-3-(1-methylethylidene)-
• CAS No: 129138-54-1
• MF: C₁₂H₁₀Br₂O₃
• MW: 362.014002323151
• CID: 177137
• PubChem ID: 180484
• Update Time: 2025-04-19

2(3H)-Benzofuranone,5,7-dibromo-6-methoxy-3-(1-methylethylidene)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzofuranone,5,7-dibromo-6-methoxy-3-(1-methylethylidene)-
• 5,7-dibromo-6-methoxy-3-propan-2-ylidene-1-benzofuran-2-one
• aplysinolide
• 2(3H)-Benzofuranone, 5,7-dibromo-6-methoxy-3-(1-methylethylidene)-
• DTXSID80156079
• 129138-54-1
• CHEMBL465662

• Inchi： 1S/C12H10Br2O3/c1-5(2)8-6-4-7(13)11(16-3)9(14)10(6)17-12(8)15/h4H,1-3H3
• InChI Key： IPLSHQKIQOKXJD-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC2=C1OC(/C/2=C(/C)\C)=O)Br)OC

Computed Properties

• Exact Mass: 359.8996
• Monoisotopic Mass: 359.899669
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 4.2

Experimental Properties

• Density: 1.771
• Boiling Point: 434.8°C at 760 mmHg
• Flash Point: 216.8°C
• Refractive Index: 1.612
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans